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A Comprehensive Guide to the Properties of Tungsten Bromide Oxidation States

For researchers, scientists, and professionals in drug development, a thorough understanding
of the properties of tungsten compounds is crucial for their application in synthesis and
catalysis. This guide provides a detailed comparison of the various oxidation states of tungsten
bromides, focusing on their synthesis, structure, and magnetic properties, supported by
experimental data.

Physical and Chemical Properties

The properties of tungsten bromides vary significantly with the oxidation state of the tungsten
atom. These differences are summarized in the table below.
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Property W(VI)Brs W(V)Brs W(IV)Bra w(lll)Brs W(ll)Br2
Dark grey to
dark- Brown-black Black Black
] ) ) Yellow-green
Appearance blue/black hygroscopic crystalline crystalline "
soli
crystalline crystals[3] solid[4] solid
solid[1][2]
Molar Mass (
663.26 583.36 503.46 423.55 343.65
g/mol )
232 80
Melting Point
0 (decomposes 286 N/A (decomposes  N/A
)l )51
Boiling Point Sublimes at
333 N/A N/A N/A
(°C) 327[2]
Soluble in _
) Soluble in
Soluble in many
ether, )
- ethanol, common Poor Highly water
Solubility ] benzene, N
ether, carbon  organic and solubility soluble
o ) ) methylene
disulfide[1] inorganic _
chloride
solvents
) ) ) Paramagnetic )
Magnetic Diamagnetic Paramagnetic
o (+250.0 x Data not Data not
Susceptibility  (-71 x 10-% (1.6-1.8 uB) ] ]
10-¢ available available
) cm3/mol) [3]
cm3/mol)[3]

Structural Properties

The coordination environment and overall structure of tungsten bromides are highly dependent
on the metal's oxidation state.
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Detailed Bond Information for the WeBri12 Cluster:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubs.rsc.org/it-it/content/getauthorversionpdf/D2TA02268K
https://pubs.rsc.org/it-it/content/getauthorversionpdf/D2TA02268K
https://pubs.rsc.org/it-it/content/getauthorversionpdf/D2TA02268K
https://pubs.rsc.org/it-it/content/getauthorversionpdf/D2TA02268K
https://www.researchgate.net/publication/369161584_Effective_magnetic_moment_of_WBr4_Et-pa
https://www.researchgate.net/publication/280350326_Improved_synthetic_routes_to_tungstenIV_bromide_complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15793797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

d(W-W): 2.633 A

d(W-Br internal): 2.619 - 2.630 A

d(W-Br apical): 2.550 A

d(W-Br bridging): 2.656 A

Experimental Protocols

Detailed methodologies for the synthesis of various tungsten bromides are outlined below.

Synthesis of Tungsten(VI) Bromide (WBrs)

Tungsten hexabromide can be prepared by the direct reaction of tungsten metal with bromine
gas at elevated temperatures.

e Reaction: W + 3Br2 - WBrs

e Procedure:

[e]

Place tungsten powder in a reaction tube.

o

Pass a stream of dry bromine vapor over the tungsten powder.

[¢]

Heat the reaction tube to approximately 100 °C in a nitrogen atmosphere[1].

[¢]

The product, WBrs, is collected as a dark grey powder.

An alternative method involves the reaction of tungsten hexacarbonyl with bromine at room
temperature[1].

Synthesis of Tungsten(V) Bromide (WBrs)

Tungsten pentabromide is typically synthesized by the reduction of tungsten hexabromide or by
direct bromination of tungsten at higher temperatures.

e Reaction: 2W + 5Br2 —» 2WBrs
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e Procedure:
o Treat tungsten powder with bromine gas in a sealed tube.
o Heat the tube in a temperature gradient of 650-1000 °C[3].

o The WBTrs product is often obtained with some WBrs contamination[3].

Synthesis of Tungsten(lV) Bromide (WBra)

Tungsten tetrabromide can be synthesized through the reduction of WBrs or the oxidation of
W(CO)e.

¢ Reduction of WBIs:
o Reaction: 3WBrs + Al - 3WBra + AlBr3
o Procedure:

» React WBrs with aluminum powder in a sealed, evacuated tube under a controlled

temperature gradient[4].
» The crystalline WBra product deposits from the vapor phase[4].
o Oxidation of W(CO)s:
o Reaction: W(CO)es + 2Br2 - WBra + 6CO
o Procedure:

» React tungsten hexacarbonyl with two equivalents of bromine in a suitable solvent (e.g.,
dichloromethane) under an inert atmosphere[4].

» The product can be isolated as an analytically pure compound in high yield[4].

Synthesis of Tungsten(ll) Bromide (WBr2)

Tungsten(ll) bromide, which exists as the cluster compound WeBri2, is prepared by the thermal

disproportionation of WBra.
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e Reaction: 3WBrs - WeBri2 + WBr2 (unbalanced, represents disproportionation)
e Procedure:
o Heat crystalline WBr4 in a sealed, evacuated tube to 450-500 °C.

o Gaseous tungsten pentabromide is evolved, leaving a yellow-green residue of WBr2
(WeBr12)[3].

Visualizing Reaction Pathways and Structures

The following diagrams illustrate the synthetic relationships between the different tungsten
bromide oxidation states and the structure of the WeBr12 cluster.
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Caption: Synthetic routes to different tungsten bromide oxidation states.

Caption: Simplified representation of the WeBri2 cluster structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubs.rsc.org/it-it/content/getauthorversionpdf/D2TA02268K
https://www.researchgate.net/profile/Chandra-Mohan-12/publication/323847784_ROLE_OF_WCO_6_IN_ORGANIC_REACTIONS/links/5abb66e50f7e9bad209bfe2e/ROLE-OF-WCO-6-IN-ORGANIC-REACTIONS.pdf
https://www.researchgate.net/publication/369161584_Effective_magnetic_moment_of_WBr4_Et-pa
https://www.researchgate.net/publication/280350326_Improved_synthetic_routes_to_tungstenIV_bromide_complexes
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098001/
https://www.benchchem.com/product/b15793797/docs#comparing-the-properties-of-different-tungsten-bromide-oxidation-states
https://www.benchchem.com/product/b15793797/docs#comparing-the-properties-of-different-tungsten-bromide-oxidation-states
https://www.benchchem.com/product/b15793797/docs#comparing-the-properties-of-different-tungsten-bromide-oxidation-states
https://www.benchchem.com/product/b15793797/docs#comparing-the-properties-of-different-tungsten-bromide-oxidation-states
https://www.benchchem.com/product/b15793797?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15793797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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